2-(2-Pyridylsulfonyl)thioacetamide
Description
2-(2-Pyridylsulfonyl)thioacetamide is a useful research compound. Its molecular formula is C7H8N2O2S2 and its molecular weight is 216.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
2-(2-Pyridylsulfonyl)thioacetamide is a compound with potential applications in various scientific research fields. However, based on the available literature, there is limited direct information specifically on this compound. Thus, I will provide insights from research on related sulfonamide compounds and their applications, which could suggest potential areas of interest for this compound based on the chemical structure and activity of sulfonamides.
Sulfonamide-Based Antibiotics and Environmental Concerns
Sulfonamides are a significant class of synthetic antibiotics, including sulfonamide compounds, utilized for their bacteriostatic properties against bacterial infections (Gulcin & Taslimi, 2018). Their broad utility spans from medical applications to addressing environmental contaminants. For instance, the persistence of perfluorooctanoic acid (PFOA) and perfluorooctane sulfonate (PFOS) in the environment has raised concerns due to their health impacts, leading to research into treatment methods that could involve sulfonamide compounds for remediation (Post, Cohn, & Cooper, 2012).
Water Treatment and Adsorption
The study of adsorption techniques for removing poly- and perfluoroalkyl substances (PFAS) from water has identified sulfonamide-based adsorbents as potential candidates for targeting these contaminants. Given the challenge of PFAS due to their chemical stability and persistence, sulfonamide derivatives could offer a pathway for mitigating their presence in aquatic environments (Gagliano et al., 2019).
Potential Applications in Chemical Modification
Chemical modification of materials, such as polyethersulfone membranes used in nanofiltration, represents another area where sulfonamide compounds, by virtue of their functional groups and chemical reactivity, might find application. The modification aims to improve the hydrophilicity and performance of these membranes, suggesting a role for sulfonamide derivatives in enhancing material properties for environmental and water purification technologies (Bruggen, 2009).
Properties
IUPAC Name |
2-pyridin-2-ylsulfonylethanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2S2/c8-6(12)5-13(10,11)7-3-1-2-4-9-7/h1-4H,5H2,(H2,8,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXZDKXKPNUSOTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)S(=O)(=O)CC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20372514 |
Source
|
| Record name | 2-(2-Pyridylsulfonyl)thioacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20372514 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
175276-91-2 |
Source
|
| Record name | 2-(2-Pyridinylsulfonyl)ethanethioamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175276-91-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Pyridylsulfonyl)thioacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20372514 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(PYRIDN-2-YLSULPHONYL)ETHANETHIOAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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